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Compound of Interest

Compound Name: 3-Chlorobutanamide

Cat. No.: B2723049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 3-Chlorobutanamide, a valuable

chemical intermediate for research and development in the pharmaceutical and agrochemical

sectors. This document details commercially available sources, typical quality specifications,

and potential research applications, including a representative synthetic protocol.

Commercial Availability and Supplier Specifications
3-Chlorobutanamide (CAS No. 500790-37-4) is available from several commercial suppliers

catering to the research and development community.[1][2][3] While specific product

specifications can vary between batches and suppliers, the following table summarizes typical

quantitative data available from various sources. Researchers are advised to request batch-

specific Certificates of Analysis (CoA) for the most accurate information.

Table 1: Typical Product Specifications from Commercial Suppliers
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Parameter Typical Specification Analytical Method

Purity ≥95%

Gas Chromatography (GC) or

High-Performance Liquid

Chromatography (HPLC)

Molecular Formula C₄H₈ClNO Elemental Analysis

Molecular Weight 121.56 g/mol Mass Spectrometry

Appearance White to off-white solid Visual Inspection

Identity Conforms to structure ¹H NMR, ¹³C NMR, IR

Moisture Content ≤0.5% Karl Fischer Titration

Solubility
Soluble in water and polar

organic solvents
Not typically specified

Quality Control and Analytical Protocols
Quality control for research-grade 3-Chlorobutanamide typically involves a suite of analytical

techniques to confirm identity, purity, and the absence of significant impurities.

Typical Analytical Methods for Quality Control:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure of 3-Chlorobutanamide. The proton NMR spectrum would be expected

to show characteristic signals for the methyl, methine, and methylene protons, with chemical

shifts and coupling patterns consistent with the assigned structure.

Mass Spectrometry (MS): Mass spectrometry is employed to verify the molecular weight of

the compound. The mass spectrum should exhibit a molecular ion peak corresponding to the

calculated molecular weight of 3-Chlorobutanamide.

Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These

chromatographic techniques are used to determine the purity of the compound by separating

it from any impurities. The area percentage of the main peak in the chromatogram

corresponds to the purity of the substance.
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Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as the amide C=O and N-H stretches.

Applications in Research and Development
3-Chlorobutanamide serves as a versatile building block in organic synthesis, particularly for

the preparation of various heterocyclic compounds and other bioactive molecules.[1] Its

bifunctional nature, possessing both an electrophilic carbon center due to the chlorine atom

and a nucleophilic amide group, allows for a range of chemical transformations.

Potential Research Applications:

Intermediate in Pharmaceutical Synthesis: It can be used as a precursor for the synthesis of

novel pharmaceutical candidates.[1] The chloro- and amide- functionalities allow for the

introduction of diverse substituents and the construction of more complex molecular

architectures.

Agrochemical Development: The structural motifs present in 3-Chlorobutanamide may be

relevant for the development of new herbicides or pesticides.[1]

Synthesis of Heterocyclic Compounds: It is a potential starting material for the synthesis of

various nitrogen- and oxygen-containing heterocyclic systems, which are prevalent in many

biologically active compounds.

Experimental Protocol: Representative Synthesis of
a Substituted Pyrrolidin-2-one
The following is a representative experimental protocol illustrating the potential use of 3-
Chlorobutanamide in the synthesis of a substituted pyrrolidin-2-one, a common scaffold in

medicinal chemistry. This protocol is adapted from general procedures for intramolecular

cyclization reactions.

Reaction Scheme:

Figure 1: Synthetic workflow for pyrrolidin-2-one synthesis.

Materials:
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3-Chlorobutanamide

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a reflux condenser under an inert atmosphere (argon or nitrogen) is

charged with a suspension of sodium hydride (1.1 equivalents) in anhydrous THF.

Addition of Starting Material: 3-Chlorobutanamide (1.0 equivalent) is dissolved in

anhydrous THF and added dropwise to the stirred suspension of sodium hydride at 0 °C (ice

bath).

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to reflux. The reaction is monitored by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the

starting material is consumed.

Workup: The reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl

solution at 0 °C. The mixture is then partitioned between ethyl acetate and water. The

organic layer is separated, washed with brine, dried over anhydrous MgSO₄, filtered, and

concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired
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4-methylpyrrolidin-2-one.

Characterization: The structure of the purified product would be confirmed by ¹H NMR, ¹³C

NMR, and mass spectrometry.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information detailing the specific involvement of 3-
Chlorobutanamide in any signaling pathways or its direct biological activity. Its primary role in

a research context is as a synthetic intermediate. The biological activity of any derivatives

synthesized from 3-Chlorobutanamide would need to be determined through appropriate

biological assays.

The following diagram illustrates a general workflow for screening the biological activity of a

novel compound synthesized from 3-Chlorobutanamide.

Figure 2: General workflow for biological screening.

This guide provides a foundational understanding of 3-Chlorobutanamide for research

purposes. For specific applications and handling procedures, researchers should always

consult the supplier's safety data sheets and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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